Cas no 1212941-23-5 ((3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL
• CAS No: 1212941-23-5
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 5595692
• PubChem ID: 165501113
• Update Time: 2025-05-20

(3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2-fluoro-4-methoxy-, (γS)-
• 1212941-23-5
• EN300-1163926

• Inchi： 1S/C10H14FNO2/c1-14-7-2-3-8(9(11)6-7)10(12)4-5-13/h2-3,6,10,13H,4-5,12H2,1H3/t10-/m0/s1
• InChI Key： XZRQTFLVJODESK-JTQLQIEISA-N
• SMILES： C(O)C[C@H](N)C1=CC=C(OC)C=C1F

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 334.7±42.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL

Introduction to (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL (CAS No. 1212941-23-5)

(3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1212941-23-5, represents a sophisticated molecular entity with a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both an amino group and a fluorinated aromatic ring in its structure imparts distinct chemical properties, making it an intriguing subject for further research and development.

The stereochemistry of this compound, specifically the (3S) configuration, is crucial as it influences the compound's biological activity and interaction with biological targets. In the realm of drug discovery, the precise three-dimensional arrangement of atoms can significantly impact the efficacy and selectivity of a drug molecule. The research on such chiral compounds has been instrumental in the development of modern pharmacology, particularly in understanding enantioselective interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict and analyze the behavior of complex molecules like (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL. These computational tools allow researchers to simulate the interactions of this compound with various biological targets, providing insights into its potential pharmacological effects. Such simulations are increasingly integral to the drug discovery process, enabling the rapid screening of numerous compounds for their suitability in therapeutic applications.

The fluorine atom in the aromatic ring of this compound plays a pivotal role in modulating its chemical reactivity and biological activity. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These properties make them particularly valuable in the design of drugs that require prolonged activity or targeted delivery within biological systems. The methoxy group further contributes to the compound's overall functionality by influencing its solubility and electronic properties.

Current research in medicinal chemistry has highlighted the importance of fluorinated amine derivatives in developing novel therapeutic agents. The combination of an amino group with a fluorinated aromatic moiety in (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL suggests potential applications in areas such as central nervous system disorders, anti-inflammatory agents, and anticancer therapies. The unique structural features of this compound position it as a versatile scaffold for further derivatization and optimization.

In vitro studies have begun to explore the biochemical pathways that this compound may modulate. Initial experiments suggest that it interacts with specific enzymes and receptors, potentially leading to therapeutic effects. These interactions are being carefully characterized to understand how they contribute to the compound's overall pharmacological profile. The use of high-throughput screening techniques has accelerated the process of identifying promising candidates like this one, allowing for rapid progression from discovery to preclinical testing.

The synthesis of such complex molecules requires sophisticated chemical methodologies and precise control over reaction conditions. Researchers have employed advanced synthetic strategies to construct the stereodefined core structure of (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL. These synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. The development of efficient synthetic protocols is essential for scaling up production and facilitating further research into the compound's applications.

The safety and regulatory aspects of working with such compounds are also critical considerations. While not classified as hazardous materials, proper handling procedures must be followed to ensure safe laboratory practices. Regulatory agencies provide guidelines for the synthesis, handling, and disposal of pharmaceutical intermediates like this one, emphasizing the importance of compliance with safety standards.

The future prospects for (3S)-3-AMINO-3-(2-FLUORO-4-METHOXYPHENYL)PROPAN-1-OL are promising, with ongoing research aimed at uncovering its full potential in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights and advancements. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.